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Quantitative Determination of Ferrous Iron [Fe(II)] by Volumetric Titration with Pota
Abstract
This document provides a comprehensive guide to the determination of ferrous iron [Fe(II)] concentration using a classic redox titration method with p

professionals a reliable and accurate method for Fe(II) quantification. We delve into the stoichiometric relationship, the critical role of the acidic mediu

procedure, supplemented by troubleshooting insights and data analysis guidelines.

Principle of the Method: A Redox Stoichiometric Analysis
The titration of ferrous ions [Fe(II)] with potassium dichromate is a cornerstone of analytical chemistry, predicated on a quantitative and rapid oxidation

oxidation state to the +3 oxidation state (as Cr³⁺).[1][2][3]

The overall balanced net ionic equation for this reaction is:

Cr₂O₇²⁻ + 6Fe²⁺ + 14H⁺ → 2Cr³⁺ + 6Fe³⁺ + 7H₂O[1][3][4]

This equation reveals the critical stoichiometric relationship: one mole of dichromate ions reacts with exactly six moles of ferrous ions.[3] This 1:6 mol

Thermodynamic Driving Force
The reaction proceeds spontaneously and to completion due to a favorable standard electrode potential. The half-reactions are:

Oxidation: Fe²⁺ → Fe³⁺ + e⁻ (E° = -0.77 V)

Reduction: Cr₂O₇²⁻ + 14H⁺ + 6e⁻ → 2Cr³⁺ + 7H₂O (E° = +1.33 V)[4]

The standard cell potential (E°cell) for the overall reaction is +0.56 V, indicating a thermodynamically favorable process essential for a successful titra

The Chemical Environment: Critical Reagents
Potassium Dichromate (K₂Cr₂O₇): A significant advantage of this method is that potassium dichromate is available in high purity and is highly stable

the need for a separate standardization step.[7]

Sulfuric Acid (H₂SO₄): The reaction is highly dependent on an acidic environment. Sulfuric acid provides the requisite 14 moles of hydrogen ions (H

Phosphoric Acid (H₃PO₄): The addition of phosphoric acid is a critical step for achieving a sharp and accurate endpoint.[4][8] As Fe(II) is oxidized to

action serves two purposes:

It removes the interfering yellow color of Fe³⁺.

It lowers the electrode potential of the Fe³⁺/Fe²⁺ couple, which makes the potential jump at the equivalence point more pronounced and prevents

Redox Indicator (Sodium Diphenylamine Sulfonate): Unlike potassium permanganate titrations, which are self-indicating, dichromate titrations requ

indicator, first to a green intermediate and then irreversibly to a deep violet-colored compound, signaling the completion of the reaction.[4] The colo
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Experimental Protocols & Workflows
Instrumentation and Apparatus

Analytical balance (readable to ±0.0001 g)

Class A 50 mL burette

Class A volumetric pipettes (e.g., 10 mL, 25 mL)

Class A volumetric flasks (e.g., 250 mL, 1000 mL)

Erlenmeyer flasks (250 mL)

Graduated cylinders

Magnetic stirrer and stir bar (optional, but recommended)

Drying oven

Reagent Preparation
The following table summarizes the preparation of necessary reagents.

Reagent Preparation Instructions

0.1 N (0.0167 M) K₂Cr₂O₇ Standard Solution

1. Dry 5-6 g of primary standard grad

4.903 g of the dried K₂Cr₂O₇.[7] 3. Qu

deionized water, then dilute to the ma

Fe(II) Analyte Solution

1. Accurately weigh the sample conta

Add ~20 mL of dilute (1 M) H₂SO₄ an

oxidation.[2][11] 4. Dilute to the mark

Indicator Solution (Sodium Diphenylamine Sulfonate) Prepare a 0.2% (w/v) solution in deio

Acid Mixture
A mixture of sulfuric and phosphoric a

H₂SO₄ and 5-7 mL of 85% H₃PO₄ are

Titration Workflow Diagram
The overall experimental process can be visualized as a straightforward workflow.
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Step-by-Step Titration Protocol
Preparation: Rinse a 50 mL burette with a small amount of the standard K₂Cr₂O₇ solution and then fill it. Ensure the tip is free of air bubbles. Recor

Analyte Aliquot: Using a volumetric pipette, transfer a 25.00 mL aliquot of the prepared Fe(II) analyte solution into a 250 mL Erlenmeyer flask.

Acidification: To the flask, add approximately 25 mL of 1 M H₂SO₄ and 5-7 mL of 85% H₃PO₄.[3][4] Swirl gently to mix.

Indicator Addition: Add 5-8 drops of the sodium diphenylamine sulfonate indicator solution to the flask.[3] The solution should appear greenish durin

Titration: Begin adding the K₂Cr₂O₇ titrant from the burette to the Fe(II) solution while constantly swirling the flask (or using a magnetic stirrer).

Endpoint Determination: As the endpoint is approached, the green color will deepen. The endpoint is reached when the first drop of excess K₂Cr₂O

Recording: Record the final burette volume to the nearest 0.01 mL.
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Replication: Repeat the titration (steps 2-7) at least two more times with fresh aliquots of the Fe(II) solution. The volumes of titrant used should agre

Data Analysis and Calculations
The concentration of Fe(II) is calculated based on the stoichiometry of the balanced chemical equation.

Reaction Mechanism Visualization

Calculation Formula
Moles of K₂Cr₂O₇ used:

Moles K₂Cr₂O₇ = Molarity of K₂Cr₂O₇ (mol/L) × Volume of K₂Cr₂O₇ used (L)

Moles of Fe(II) in aliquot:

From the 1:6 stoichiometry:

Moles Fe(II) = Moles K₂Cr₂O₇ × 6

Concentration of Fe(II) in original solution:

Molarity of Fe(II) (mol/L) = Moles Fe(II) / Volume of aliquot pipetted (L)

Percentage of Iron (% w/w) in a solid sample:

Mass of Fe(II) in total sample = Molarity of Fe(II) × Total Volume of Analyte Solution (L) × Molar Mass of Fe (55.845 g/mol )

% Fe = (Mass of Fe(II) / Initial Mass of Solid Sample) × 100

Sample Titration Data
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Trial Initial Burette Reading (mL)

1 0.10

2 0.25

3 0.40

Average 25.40

Troubleshooting and Field-Proven Insights
Fading Endpoint: If the violet endpoint color fades, it may indicate the presence of interfering substances or incomplete oxidation. Ensure sufficient 

No Sharp Endpoint: A sluggish or indistinct endpoint can result from insufficient H₂SO₄. The reaction is highly proton-dependent. Verify the acidity o

Interferences: Other reducing agents present in the sample will be co-titrated, leading to erroneously high results. Oxidizing agents can interfere by

Sample Preparation is Key: For solid samples like ores, ensuring complete dissolution of iron and the quantitative reduction of any Fe(III) to Fe(II) p

Conclusion
The volumetric titration of ferrous iron with potassium dichromate remains a highly accurate, reliable, and cost-effective analytical method. Its utility is 

phosphoric acids—and using a suitable redox indicator, researchers can achieve precise and reproducible quantification of Fe(II) across a wide range
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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